Cas no 1245529-12-7 (Ethyl 2-methoxy-3,6-dimethylbenzoate)

• Product Name: Ethyl 2-methoxy-3,6-dimethylbenzoate
• CAS No: 1245529-12-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5007721
• Update Time: 2025-10-28

Ethyl 2-methoxy-3,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methoxy-3,6-dimethylbenzoate
• Ethyl 3,6-dimethyl-2-methoxybenzoate
• Ethyl 2-methoxy-3,6-dimethylbenzoate

• Inchi： 1S/C12H16O3/c1-5-15-12(13)10-8(2)6-7-9(3)11(10)14-4/h6-7H,5H2,1-4H3
• InChI Key： NGKDCRUZFYCGPU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(C)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 2-methoxy-3,6-dimethylbenzoate

Ethyl 2-methoxy-3,6-dimethylbenzoate (CAS No. 1245529-12-7): A Comprehensive Overview

Ethyl 2-methoxy-3,6-dimethylbenzoate, identified by the CAS number 1245529-12-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of methoxy and methyl substituents on the benzene ring imparts distinct chemical characteristics, making it a subject of interest for synthetic chemists and researchers exploring novel molecular architectures.

The compound's molecular structure, characterized by a benzene core substituted with two methyl groups at the 3rd and 6th positions and a methoxy group at the 2nd position, contributes to its reactivity and utility. Such structural features often influence its interaction with biological targets, making it a valuable candidate for drug discovery initiatives. The ethyl ester moiety further enhances its versatility, allowing for modifications that can fine-tune its pharmacological properties.

In recent years, there has been a growing interest in the synthesis and application of substituted benzoates due to their reported biological activities. Ethyl 2-methoxy-3,6-dimethylbenzoate has been investigated for its potential role in developing new therapeutic agents. Preliminary studies suggest that this compound may exhibit properties relevant to anti-inflammatory and antioxidant mechanisms, although further research is necessary to fully elucidate its pharmacological profile.

The synthesis of Ethyl 2-methoxy-3,6-dimethylbenzoate typically involves the esterification of 2-methoxy-3,6-dimethylbenzoic acid using ethanol in the presence of an acid catalyst. This reaction is well-documented in organic chemistry literature and can be optimized for high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation or enzymatic reactions, are also being explored to improve the efficiency of the synthesis process.

The compound's stability under various conditions is another critical aspect that has been studied. Ethyl 2-methoxy-3,6-dimethylbenzoate demonstrates good stability in neutral and slightly acidic environments but may degrade under extreme pH conditions or prolonged exposure to light and air. These characteristics are important for its storage, handling, and formulation into final products. Researchers have also examined its solubility in common organic solvents, which is crucial for its application in pharmaceutical formulations.

One of the most compelling areas of research involving Ethyl 2-methoxy-3,6-dimethylbenzoate is its potential use as an intermediate in the production of more complex molecules. Its structural framework can be modified through various chemical transformations to create derivatives with enhanced biological activity. For instance, functionalization at the ester group or replacement of methyl groups with other substituents could lead to novel compounds with improved efficacy and selectivity.

The role of computational chemistry in studying Ethyl 2-methoxy-3,6-dimethylbenzoate cannot be overstated. Molecular modeling techniques have enabled researchers to predict its interactions with biological targets with high accuracy. These predictions are invaluable for designing experiments and guiding synthetic efforts towards more promising candidates. Additionally, computational methods have been used to assess the metabolic pathways through which this compound might be processed in vivo, providing insights into its potential toxicity and bioavailability.

In conclusion, Ethyl 2-methoxy-3,6-dimethylbenzoate (CAS No. 1245529-12-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As synthetic methodologies continue to advance, the accessibility of this compound will likely increase, opening up new avenues for exploration in drug discovery and material science.